Cas no 44978-39-4 ((R)-2-formamido-4-methylpentanoic acid)

• Product Name: (R)-2-formamido-4-methylpentanoic acid
• CAS No: 44978-39-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD08275788
• CID: 1076309
• PubChem ID: 13025456
• Update Time: 2025-04-20

(R)-2-formamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• N-alpha-Formyl-D-leucine
• N-Formyl-D-leucine
• (S)-(+)-N-formyl leucine
• (S)-(+)-N-formyl-leucine
• (S)-2-formamido-4-methylpentanoic acid
• CTK1D2291
• D-Leucine, N-formyl-
• N-formyl-(S)-leucine
• N-formyl-L-Leu
• N-HCO-(S)-Leu
• (2R)-2-formamido-4-methylpentanoic acid
• (R)-2-forMaMido-4-Methylpentanoic acid
• Formyl-d-leucin
• 3855AE
• (R)-2-(Formylamino)-4-methylpentanoic acid
• N-ForMyl-D-leucine, tech. 90%
• 44978-39-4
• DB-247329
• N-formyl d-leu
• (R)-2-forMaMido-4-Methylpentanoicacid
• AS-59976
• CS-0009695
• AKOS005257858
• MFCD08275788
• C13231
• HY-I0630
• SCHEMBL13210078
• N-a-Formyl-D-Leucine
• (R)-2-formamido-4-methylpentanoic acid

• MDL： MFCD08275788
• Inchi： 1S/C7H13NO3/c1-5(2)3-6(7(10)11)8-4-9/h4-6H,3H2,1-2H3,(H,8,9)(H,10,11)/t6-/m1/s1
• InChI Key： HFBHOAHFRNLZGN-ZCFIWIBFSA-N
• SMILES： OC([C@@H](CC(C)C)NC=O)=O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 0.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 132-136℃
• Boiling Point: 360.6±25.0 °C at 760 mmHg
• Flash Point: 171.9±23.2 °C
• Solubility: Methanol; DMF
• PSA: 66.40000
• LogP: 1.25850
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(R)-2-formamido-4-methylpentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator (0°C)